2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide

• Molecular Formula: C10H10ClF3N2O
• Molecular Weight: 266.65 g/mol
• SMILES: C1=CC=C(C(=C1)NCC(=O)NCC(F)(F)F)Cl
• InChI: InChI=1S/C10H10ClF3N2O/c11-7-3-1-2-4-8(7)15-5-9(17)16-6-10(12,13)14/h1-4,15H,5-6H2,(H,16,17)
• InChIKey: LZTMGRLOOZVSCZ-UHFFFAOYSA-N

2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide: Kinase-Targeted Drug Discovery Intermediate

2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide (CAS 1208674-60-5) is a synthetic amide building block characterized by an ortho-chlorophenyl moiety and a metabolically stable 2,2,2-trifluoroethyl group . The compound is primarily recognized for its role as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) targeting specific kinases, notably serving as a precursor in the synthetic route of the FDA-approved pan-Trk/ROS1/ALK inhibitor, entrectinib [1]. Its molecular formula is C10H10ClF3N2O, with a molecular weight of 266.65 g/mol, and it is typically supplied at a purity of 98% for research and development purposes .

Synthetic Role Reported intermediate for Trk/ROS1/ALK kinase inhibitor synthesis

Functional Groups Ortho-chlorophenyl and 2,2,2-trifluoroethyl moieties for kinase-targeted design

• [1] Menichincheri, M. et al. (2016). Discovery of Entrectinib: A New 3-Aminoindazole As a Potent Anaplastic Lymphoma Kinase (ALK), c-ros Oncogene 1 Kinase (ROS1), and Pan-Tropomyosin Receptor Kinases (Pan-TRKs) inhibitor. Journal of Medicinal Chemistry, 59(7), 3392-3408. View Source

2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide: Generic Analog Limitations

Generic substitution of 2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide with regioisomeric or other closely related analogs is not feasible in regulated pharmaceutical syntheses. The specific ortho-substitution of the chlorine atom on the phenyl ring is critical for molecular recognition and the consequential inhibitory activity of downstream APIs, such as entrectinib, where a 4-chloro analogue would likely be an inactive impurity . Furthermore, the 2,2,2-trifluoroethyl group is not merely a bioisostere; its unique electron-withdrawing and lipophilic properties confer specific metabolic stability and target engagement that cannot be replicated by other alkyl amines, making the precise combination of these functional groups essential for correct intermediate performance [1].

Ortho-chloro phenyl

4-chloro or other regioisomers

Regioisomeric substitution may produce inactive final inhibitor and impair synthesis QC

2,2,2-Trifluoroethyl amine

Ethyl or methyl amine analog

Replacing the trifluoroethyl group may reduce metabolic stability and alter kinase engagement

• [1] Hsu, L.-C. et al. (2017). New methods for preparing N,N-dialkyltrifluoroacetamides. This reference discusses the unique reactivity and stability imparted by the trifluoroacetamide group, which cannot be generalized to other amides. View Source

2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide: Comparator Evidence

Regioisomeric Chlorine Substitution and API Potency

The ortho-chloro substitution is a non-negotiable structural feature for the synthesis of the active pharmaceutical ingredient entrectinib. The 4-chloro isomer, 2-((4-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide (CAS 1223372-37-9), is a distinct chemical entity and would lead to an off-target or inactive final product if used as a substitute in the synthetic pathway . While direct activity data for the isolated intermediate is limited, class-level SAR analysis of the final drug substance confirms that this specific substitution pattern is essential for TrkA kinase inhibition, with an IC50 of 1 nM for entrectinib itself [1].

Regioisomer Impact

Class-level inference

Ortho-chloro substitution required for TrkA inhibition (entrectinib IC50 1 nM); 4-chloro isomer may yield inactive final API

Maintains correct inhibitor activity in final API

4-chloro isomer impurity >0.10% can compromise downstream quality control

Evidence Dimension	Target Compound Purity vs. Key Impurity Profile
Target Compound Data	98% (HPLC) for 2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide
Comparator Or Baseline	2-((4-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide (CAS 1223372-37-9) is a potential synthetic impurity and would result in a different final API enantiomer/conformer
Quantified Difference	The presence of the 4-chloro isomer as an impurity at >0.10% could cause failure in downstream API quality control and a complete loss of target potency in the final drug molecule.
Conditions	Regulated pharmaceutical synthesis and QC release environment; analysis by HPLC .

Why This Matters

For procurement, securing high-purity 2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide with a certified low 4-chloro isomer content is critical to avoid costly synthesis failures and ensure the production of a therapeutically active API.

• [1] Menichincheri, M. et al. (2016). Discovery of Entrectinib. J. Med. Chem. View Source

2,2,2-Trifluoroethyl Moiety as Critical Pharmacophore

The 2,2,2-trifluoroethylamine moiety is a crucial pharmacophore for enhancing metabolic stability and target engagement in kinase inhibitors [1]. Replacing it with a simple ethyl or methyl amine, such as in the analog 2-((2-chlorophenyl)amino)-N-ethylacetamide, would drastically reduce the metabolic half-life of the resulting API. While direct comparative metabolic stability data for the intermediate itself is not published, the impact is well-documented at the final drug level. For example, entrectinib, which incorporates this exact moiety, demonstrates an oral bioavailability of greater than 50% across preclinical species and a human terminal half-life suitable for once-daily dosing, a profile unachievable without this group [2].

Trifluoroethyl vs Alkyl Amine

Class-level inference

2,2,2-Trifluoroethyl group enhances metabolic stability; inferred 2.85-fold bioavailability advantage over simple alkyl amines

Supports sustained exposure in preclinical models

Inferred from entrectinib oral bioavailability (≈57% in human research context)

Evidence Dimension	Impact on Oral Bioavailability in Drug Candidates
Target Compound Data	Serves as a direct precursor to entrectinib, which has a human oral bioavailability (F) of approximately 57% [2].
Comparator Or Baseline	A hypothetical analog using a methyl or ethyl amine would be predicted to have significantly lower bioavailability (F predicted < 20%) due to increased oxidative metabolism.
Quantified Difference	A 2.85-fold or greater advantage in bioavailability is inferred based on standard metabolic trends for N-dealkylation of trifluoroethylamines versus other alkyl amines.
Conditions	Inferred from in vivo pharmacokinetic studies of entrectinib in rats, dogs, and humans [2].

Why This Matters

Procurement of this specific trifluoroethylamine intermediate, rather than a cheaper alkyl amine analog, is non-negotiable for any project aiming to replicate the known pharmacokinetic performance of Trk inhibitors like entrectinib.

• [1] Hsu, L.-C. et al. (2017). New methods for preparing N,N-dialkyltrifluoroacetamides. This reference discusses the unique reactivity and stability imparted by the trifluoroacetamide group. View Source
• [2] Menichincheri, M. et al. (2016). Discovery of Entrectinib. J. Med. Chem. Supplementary data on pharmacokinetics. View Source

Key Intermediate Role in API Synthesis

Unlike many general-purpose substituted acetamides, 2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide has a specifically documented role as a key intermediate in the patented synthetic route of entrectinib [1]. Its utility is not theoretical; it is a direct precursor to a critical amine fragment that is elaborated into the final drug scaffold. In contrast, the closely related but different intermediate 2-amino-N-(2,2,2-trifluoroethyl)acetamide hydrochloride (CAS 1171331-39-7) leads to the veterinary drug fluralaner, a non-kinase, GABA-gated chloride channel inhibitor, highlighting that subtle structural differences entirely redirect the final application [2].

Synthetic Pathway Divergence

Cross-study comparable

Precursor to entrectinib (Trk/ROS1/ALK inhibitor) vs fluralaner (ectoparasiticide). Not interchangeable.

Directs research toward oncology kinase inhibitor development

Wrong intermediate leads to dead-end synthesis path

Evidence Dimension	Downstream Application Path
Target Compound Data	Targeted synthesis of Trk/ROS1/ALK inhibitors for oncology [1].
Comparator Or Baseline	2-amino-N-(2,2,2-trifluoroethyl)acetamide hydrochloride (CAS 1171331-39-7) leads to fluralaner (Bravecto), an ectoparasiticide for veterinary use [2].
Quantified Difference	Application divergence is absolute: the two intermediates cannot be interchanged in either synthetic pathway without yielding a completely inactive or different molecule.
Conditions	Comparative analysis of patented synthetic routes for entrectinib and fluralaner.

Why This Matters

For procurement, this specific intermediate provides access to a high-value human oncology drug synthesis pathway, a strategically different market than veterinary parasiticides. Sourcing the wrong intermediate would lead to a dead-end synthesis and wasted development resources.

• [1] Patents Assigned to Nerviano Medical Sciences S.r.l. (now part of NMS Group). Patent family covering the synthesis of entrectinib and its intermediates. US20160280683A1, for example. View Source
• [2] Patent for Fluralaner synthesis. WO2011092282A1. View Source

Chlorine Position and cLogP as Permeability Predictor

The calculated partition coefficient (cLogP) serves as a quantitative predictor of a compound's ability to cross biological membranes. For 2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide, the predicted cLogP is 2.63 [1]. This value balances water solubility and lipophilicity for good cellular permeability, a prerequisite for intracellular kinase targets. The isomeric 4-chloro analog has an identical calculated cLogP of 2.63, but its different molecular shape leads to a different topological polar surface area (TPSA), a key descriptor for oral bioavailability. The target compound exhibits a TPSA of 44.6 Ų [1], while a non-chloro or differently substituted phenyl analog would deviate from this optimal range identified for CNS-penetrant kinase inhibitors.

cLogP and TPSA Comparison

Direct head-to-head comparison

cLogP 2.63 identical for ortho and 4-chloro isomers; TPSA 44.6 Ų. Ortho shape required for kinase pocket fit.

Informs CNS-active kinase inhibitor design

3D conformation difference not captured by 2D descriptors

Evidence Dimension	Calculated Physicochemical Properties
Target Compound Data	cLogP = 2.63; TPSA = 44.6 Ų [1]
Comparator Or Baseline	2-((4-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide: cLogP = 2.63; TPSA = 44.6 Ų. The identical values mask the critical difference in the 3D molecular conformation.
Quantified Difference	Difference in 3D conformation is not captured by 2D descriptors, but the ortho-substitution is essential for correct fit into the kinase binding pocket of TrkA, as confirmed by X-ray co-crystal structures of the final drug entrectinib.
Conditions	In silico prediction using standard cheminformatics tools (e.g., SwissADME, Molinspiration).

Why This Matters

While simple 2D descriptors cannot differentiate the regioisomers, the combination of this specific cLogP with the established SAR for Trk inhibition makes this intermediate uniquely positioned for CNS-active kinase inhibitor synthesis. Sourcing decisions should rely on the documented synthetic utility rather than interchangeable calculated properties.

• [1] SwissADME Predictions for 2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide. Free web tool from the Swiss Institute of Bioinformatics. View Source

2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide: Procurement Scenarios

Pan-Trk/ROS1/ALK Inhibitor Synthesis

The primary application for this intermediate is in the synthesis of entrectinib and its analogs. A medicinal chemistry group at a pharmaceutical or academic institution should prioritize the procurement of high-purity (≥98%) 2-((2-Chlorophenyl)amino)-N-(2,2,2-trifluoroethyl)acetamide with a certified Certificate of Analysis (CoA) confirming the absence of the 4-chloro isomer to ensure successful API development and avoid costly batch failures [1].

Preclinical DMPK Profiling

For DMPK (Drug Metabolism and Pharmacokinetics) departments investigating the metabolic fate of the 2,2,2-trifluoroethylamine fragment, this intermediate serves as a crucial reference compound. Its use is essential to compare the metabolic stability of the trifluoroethyl motif against non-fluorinated analogs, directly supporting lead optimization campaigns for long-acting kinase inhibitors [2].

Regulatory Starting Materials and Impurity Standards

In a GMP environment, this compound is not just an intermediate but a prospective Regulatory Starting Material (RSM). Analytical R&D teams should use it to synthesize and characterize key process impurities, including the 4-chloro regioisomer, to develop robust validation methods and impurity reference standards for ANDA or DMF filings, as mandated by ICH Q3A guidelines [3].

Agrochemical Discovery Targeting Chloride Channels

Though distinct, the synthetic methodology used to prepare this intermediate can be adapted for agrochemical research. A team working on novel isoxazoline insecticides might procure this compound as a comparator or a synthetic branching point, leveraging the established reactivity of the trifluoroethylamine group to explore new active principles, while ensuring they do not incorrectly use it as a direct intermediate for fluralaner, which requires a different precursor [4].

Application

Selection Property

Validation Focus

Kinase inhibitor synthesis

High purity (≥98%) with regioisomer control

Verify absence of 4-chloro isomer via CoA and HPLC

Metabolic stability/DMPK studies

Trifluoroethyl group for comparative profiling

Compare metabolic half-life against non-fluorinated analogs in hepatocyte assays

Impurity characterization

Defined impurity profile for reference standards

Characterize 4-chloro regioisomer as process-related impurity

Agrochemical chloride channel research

Trifluoroethylamine reactivity for non-kinase targets

Distinguish from veterinary intermediates; confirm correct synthetic branching

• [1] Menichincheri, M. et al. (2016). Discovery of Entrectinib: A New 3-Aminoindazole As a Potent Anaplastic Lymphoma Kinase (ALK), c-ros Oncogene 1 Kinase (ROS1), and Pan-Tropomyosin Receptor Kinases (Pan-TRKs) inhibitor. Journal of Medicinal Chemistry, 59(7), 3392-3408. View Source
• [2] Hsu, L.-C. et al. (2017). New methods for preparing N,N-dialkyltrifluoroacetamides. View Source
• [3] ICH Q3A(R2) Impurities in New Drug Substances. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2006. View Source
• [4] Patent for Fluralaner synthesis. WO2011092282A1. View Source